Cas no 2193061-93-5 (lithium(1+) ion 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: lithium(1+) ion 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2193061-93-5
• MF: C₉H₄FLiN₂O₃
• MW: 214.079065322876
• CID: 5164556
• PubChem ID: 137951894
• Update Time: 2023-11-25

lithium(1+) ion 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(4-fluorophenyl)-, lithium salt (1:1)
• lithium(1+) ion 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate
• Lithium;5-(4-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C9H5FN2O3.Li/c10-6-3-1-5(2-4-6)7-11-12-8(15-7)9(13)14;/h1-4H,(H,13,14);/q;+1/p-1
• InChI Key： AZROVKKXMHYKAV-UHFFFAOYSA-M
• SMILES： FC1C=CC(=CC=1)C1=NN=C(C(=O)[O-])O1.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 79